3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide

• IUPAC Name: 3,6-dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide
• InChI: InChI=1S/C6H3Br2N3O.BrH/c7-3-1-9-5-4(8)6(12)10-11(5)2-3;/h1-2H,(H,10,12);1H
• InChI Key: XJFOIPDTACZEBE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C(C(=O)NN21)Br)Br.Br
• Molecular Formula: C6H4Br3N3O
• Molecular Weight: 373.83 g/mol

Description

3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide is a remarkable pharmacological compound. It is known to possess formidable antineoplastic and antiviral characteristics. It is also a selective estrogen receptor β (ERβ) full antagonist with 36-fold selectivity for ERβ over ERα.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine (PP) structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems.

Physical And Chemical Properties Analysis

Pyrazolopyrimidines are a series of isomeric heterocyclic chemical compounds with the molecular formula C6H5N3. They form the central core of a variety of more complex chemical compounds including some pharmaceuticals and pesticides.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• Application : The pyrazolo[1,5-a]pyrimidines (PPs) family, including EN300-7432362, has been identified as strategic compounds for optical applications. .

Collagen-Induced Receptor Inhibition

• Application : EN300-7432362, along with other related compounds, inhibits DDR1 and DDR2 activation. .

Anticancer Activity

• Application : EN300-7432362 derivatives were evaluated for in vitro cytotoxic activity against human breast cancer cells (MCF7). .

Antitrypanosomal Activity

• Application : Pyrazolo[1,5-a]pyrimidines exhibit antitrypanosomal activity. .

Materials Science and Organic Electronics

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Chemical Synthesis and Chelating Agents

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Mechanism of Action

The compound is a selective estrogen receptor β (ERβ) full antagonist with 36-fold selectivity for ERβ over ERα. It has been used to distinguish the various activities of the two estrogen receptors. Estrogen can have opposite effects in some tumors expressing ERα compared to Erβ, with Erα enhancing and Erβ suppressing tumor cell growth.

Future Directions

The compound emerges as a promising contender for research of antiviral therapy and chemotherapy. It has attracted a great deal of attention in medicinal chemistry and material science recently due to its significant photophysical properties. This hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.